Cas no 1807010-36-1 (2,3-Bis(trifluoromethyl)-4-nitrobenzyl alcohol)

• Product Name: 2,3-Bis(trifluoromethyl)-4-nitrobenzyl alcohol
• CAS No: 1807010-36-1
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4963548
• Update Time: 2023-08-24

2,3-Bis(trifluoromethyl)-4-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-nitrobenzyl alcohol

• Inchi： 1S/C9H5F6NO3/c10-8(11,12)6-4(3-17)1-2-5(16(18)19)7(6)9(13,14)15/h1-2,17H,3H2
• InChI Key： NHPILHQHRBTTJA-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=CC=C(C=1C(F)(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 289.01736199 g/mol
• Monoisotopic Mass: 289.01736199 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 289.13
• XLogP3: 2.6
• Topological Polar Surface Area: 66